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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
Methylbutyrate
This document provides immediate safety, operational, and disposal protocols for the handling

of Ethyl 2-methylbutyrate in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe and compliant use of this chemical.

Ethyl 2-methylbutyrate is a flammable liquid that can be harmful upon skin contact and may

cause irritation to the skin and eyes.[1][2] Adherence to the following procedures is critical for

minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with Ethyl 2-methylbutyrate are its flammability and potential

for skin and eye irritation.[1][2] The following table summarizes the required PPE for handling

this substance.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[1] Chemical-resistant gloves (tested to

EN 374) are required.[3]

Respiratory Protection
Use in a well-ventilated area. If exposure limits

are exceeded, use a full-face respirator.[1]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Ethyl 2-methylbutyrate from

preparation to use.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][5]

Remove all potential ignition sources from the handling area, such as open flames, hot

surfaces, and sparks.[1][2][5][6]

Use non-sparking tools and explosion-proof electrical equipment.[1][2][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Handling:

Wear the appropriate PPE as specified in the table above.

Avoid direct contact with skin and eyes.[1]

Do not breathe vapors or mists.[4]
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Keep the container tightly closed when not in use.[1][2][5][7]

In Case of Exposure:

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[6]

If on skin (or hair): Immediately remove all contaminated clothing. Rinse the affected area

with plenty of water.[1][2][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

If swallowed: Seek immediate medical advice and show the container or label.[4]

Disposal Plan
The disposal of Ethyl 2-methylbutyrate and its contaminated materials must be handled as

hazardous waste in accordance with all local, regional, and national regulations.[1][2][5]

Waste Collection:

Collect waste Ethyl 2-methylbutyrate in a suitable, labeled, and tightly closed container.

Do not mix with other waste streams unless explicitly permitted.[8]

Spill Management:

In case of a spill, eliminate all ignition sources.[2]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand, diatomaceous earth,

or vermiculite.[2][3][6]

Collect the absorbed material using non-sparking tools and place it in a suitable container

for disposal.[1]

Do not allow the spilled material to enter drains or sewers.[1][6]
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Final Disposal:

Dispose of the waste container through a licensed hazardous waste disposal company.[1]

[2][5]

Quantitative Data Summary
Property Value

CAS Number 7452-79-1[2][3][6][9]

EC Number 231-225-4[6][9]

Molecular Formula C₇H₁₄O₂[10]

Molecular Weight 130.18 g/mol [9]

Appearance Colorless oily liquid[1]

Odor Fruity[1]

Flash Point 26 °C (78.8 °F) - closed cup[9]

Classification Flammable Liquid, Category 3[1][6]

UN Number 3272[5][6]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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